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Compound of Interest |

2-methyl-2,3-dihydro-1-
Compound Name:

benzofuran-6-carbaldehyde
CAS No.: 1509521-67-8

Cat. No.: B6253817

Get Quote

Focus: CAS 85258-19-1 (5-Methoxy-2-methyl-2,3-
dihydro-1-benzofuran-6-carbaldehyde)[1][2][3][4][5]

[6]
Part 1: Executive Summary & Chemical Identity[1][7][8]

CAS 85258-19-1 is a specialized pharmacophore precursor used primarily in the synthesis of
bioactive molecules targeting inflammatory pathways.[1] Its structural core—the 2,3-
dihydrobenzofuran ring—is a "privileged scaffold" in medicinal chemistry, mimicking the side
chains of natural neolignans and serving as a rigid bioisostere for indole or naphthalene

systems.

The presence of the C6-aldehyde functionality provides a versatile "chemical handle" for
divergent synthesis, allowing researchers to append various heterocyclic tails (e.g., tetrazoles,
piperidines) to probe biological targets such as the 5-Lipoxygenase (5-LOX) enzyme or
Leukotriene B4 (LTB4) receptors.[1]
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mquicnchpmical Profile
Property Data

) 5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-
Chemical Name
6-carbaldehyde

Molecular Formula C11H1203

Molecular Weight 192.21 g/mol

Core Scaffold 2,3-Dihydrobenzofuran (Coumaran)

Key Functional Groups Aldehyde (C-6), Methoxy (C-5), Methyl (C-2)
LogP (Predicted) ~1.8 (Lipophilic, good membrane permeability)
H-Bond Acceptors 3 (Ether, Carbonyl)

H-Bond Donors 0

Part 2: Pharmacological Mechanism & Biological
Context[1]

The therapeutic utility of CAS 85258-19-1 derivatives stems from their ability to modulate the
Arachidonic Acid Cascade.[1] Historical structure-activity relationship (SAR) data (e.g., J. Med.
Chem. 1986) suggests that the dihydrobenzofuran moiety acts as a lipophilic anchor, fitting into
hydrophobic pockets of enzymes or receptors.

Mechanism of Action (MOA) Pathway

Derivatives synthesized from this aldehyde typically function via one of two mechanisms:

o Leukotriene Antagonism: Blocking the LTB4 receptor to prevent neutrophil chemotaxis and
degranulation.

e 5-LOX Inhibition: Chelation of the active site iron or competitive inhibition, preventing the
conversion of arachidonic acid to leukotrienes.

DOT Diagram 1: Anti-Inflammatory Signaling Pathway
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Caption: Dual potential mechanisms of benzofuran derivatives: upstream inhibition of 5-LOX or
downstream antagonism of the BLT1 receptor.[1]

Part 3: Derivative Search & Design Strategy

To expand a library around CAS 85258-19-1, researchers should employ a "Divergent
Synthesis" approach.[1] The aldehyde group allows for the rapid generation of diverse
chemical series.

Search Strategy for Related Compounds
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When searching chemical databases (SciFinder, Reaxys) for analogs, use the following queries
to identify relevant chemical space:

e Substructure Search: Define the 2-methyl-2,3-dihydrobenzofuran core.[1] Allow substitution
at C-5 (methoxy/hydroxy) and C-6 (variable).

o Similarity Search: Set Tanimoto coefficient > 0.85 to find bioisosteres (e.g., indolines,
chromans).

« Pharmacophore Query:[Aromatic Ring] - [Linker 3-5A] - [Acidic/Polar Head] (mimicking the
leukotriene structure).

Derivative Classes

Class Reaction Type Target Application

Improving solubility; targeting
Schiff Bases / Amines Reductive Amination GPCRs (e.g., antihistamines).

[1]

] Wittig / Horner-Wadsworth- Mimicking the polyene chain of
Styrenes / Cinnamates

Emmons LTB4,; antioxidant activity.[1]

] ) Creating Tetrazoles (acid
) Condensation (e.g., with o ]
Heterocyclic Adducts ) ) bioisosteres) for high potency
hydrazoic acid) o
receptor binding.

DOT Diagram 2: Derivative Development Workflow
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Caption: Divergent synthetic pathways transforming the aldehyde handle into three distinct

pharmacological classes.

Part 4: Experimental Protocols
1. Synthesis of the Core Scaffold (Conceptual)

Note: This synthesis constructs the dihydrobenzofuran ring if starting materials are unavailable.

Precursor: 4-Methoxyphenol + Allyl bromide.[1]

Step A (O-Alkylation): React 4-methoxyphenol with allyl bromide (K2COs, Acetone, Reflux) to
form the allyl ether.[1]

Step B (Claisen Rearrangement): Heat the allyl ether (200°C, neat or in N,N-dimethylaniline)
to migrate the allyl group to the ortho position.[1]

Step C (Cyclization): Treat with a Lewis acid or HBr/AcOH to effect cyclization to the 2-
methyl-2,3-dihydrobenzofuran.[1]

Step D (Formylation): Vilsmeier-Haack reaction (POCIs, DMF) introduces the aldehyde at the
C-6 position (para to the methoxy) to yield CAS 85258-19-1.[1]

2. Protocol: Reductive Amination (Derivatization)

Objective: Synthesize a secondary amine derivative for biological screening.

Preparation: Dissolve CAS 85258-19-1 (1.0 equiv) and the desired amine (1.1 equiv) in
anhydrous Methanol (0.1 M concentration).

Imine Formation: Add molecular sieves (4A) and stir at Room Temperature (RT) for 4 hours
under Nitrogen.

Reduction: Cool to 0°C. Add Sodium Cyanoborohydride (NaBHsCN, 1.5 equiv) portion-wise.

Workup: Stir for 12 hours. Quench with sat. NaHCOs. Extract with Ethyl Acetate (3x).
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 Purification: Dry organic layer over MgSOa, concentrate, and purify via silica gel flash
chromatography (Hexane/EtOAc gradient).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Benzofuran Scaffolds in Drug
Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b6253817/docs#technical-guide-benzofuran-scaffolds-
in-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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